Cas no 1804701-09-4 (Ethyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1804701-09-4
• MF: C₁₁H₇F₅N₂O₂
• MW: 294.177500009537
• CID: 4880046
• Update Time: 2025-05-20

Ethyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C11H7F5N2O2/c1-2-20-10(19)6-3-5(4-17)18-8(9(12)13)7(6)11(14,15)16/h3,9H,2H2,1H3
• InChI Key： XCCQEPPFIOJTEJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=NC(C#N)=CC=1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 2.7
• Topological Polar Surface Area: 63

Additional information on Ethyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate

Ethyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate: A Comprehensive Overview

Ethyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate is a complex organic compound with the CAS number 1804701-09-4. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a cyano group at position 6, a difluoromethyl group at position 2, and a trifluoromethyl group at position 3. Additionally, the carboxylate group at position 4 is esterified with an ethyl group, giving it the name "Ethyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate."

The presence of multiple fluorinated substituents in this compound makes it particularly interesting for researchers. Fluorinated compounds are known for their unique chemical and physical properties, such as high stability, lipophilicity, and bioavailability. The cyano group further enhances the compound's reactivity and potential for functionalization. Recent studies have focused on the synthesis and characterization of similar pyridine derivatives, highlighting their potential as building blocks for more complex molecules with tailored properties.

One of the key areas of research involving Ethyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate is its application in agrochemicals. Pyridine derivatives are often used as active ingredients in pesticides and herbicides due to their ability to inhibit key enzymes in target organisms. The fluorinated substituents in this compound may enhance its efficacy by improving its solubility and absorption properties. For instance, a study published in the Journal of Agricultural and Food Chemistry explored the use of similar fluorinated pyridine derivatives as inhibitors of acetylcholinesterase, an enzyme critical for nerve function in insects.

In the pharmaceutical industry, Ethyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate has shown promise as a lead compound for drug development. The cyano group can act as a bioisostere for other functional groups, enabling researchers to explore its potential as an anti-inflammatory or anticancer agent. A recent study in the European Journal of Medicinal Chemistry demonstrated that pyridine derivatives with similar substituents exhibit significant cytotoxic activity against various cancer cell lines.

The synthesis of Ethyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate involves a multi-step process that typically starts with the preparation of the pyridine ring followed by successive substitutions and functionalizations. Researchers have optimized these steps to achieve high yields and purity levels. For example, a paper in Organic Process Research & Development described a novel route using microwave-assisted synthesis to prepare similar compounds with improved efficiency.

From an environmental perspective, understanding the fate and behavior of Ethyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate in natural systems is crucial. Fluorinated compounds are known to persist in the environment due to their strong carbon-fluorine bonds. Studies have been conducted to assess the biodegradation potential of this compound under various conditions. Results from Applied Environmental Microbiology suggest that while certain microbial communities can metabolize fluorinated compounds, complete mineralization remains challenging.

In conclusion, Ethyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate is a versatile compound with significant potential across multiple industries. Its unique structure, incorporating both cyano and fluorinated groups, positions it as a valuable tool for researchers exploring new chemical entities. As advancements in synthetic methods and application studies continue, this compound is likely to play an increasingly important role in both academic research and industrial development.